(E)-[2-(2,5-dimethoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](4-methoxyphenyl)methanolate
(E)-[2-(2,5-dimethoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](4-methoxyphenyl)methanolate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0713475
InChI:
InChI=1S/C26H24N2O6/c1-32-18-8-6-17(7-9-18)24(29)22-23(20-13-19(33-2)10-11-21(20)34-3)28(26(31)25(22)30)15-16-5-4-12-27-14-16/h4-14,23,29H,15H2,1-3H3/b24-22+
SMILES:
COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=C(C=CC(=C4)OC)OC)O
Molecular Formula:
C26H24N2O6
Molecular Weight:
460.5 g/mol
(E)-[2-(2,5-dimethoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](4-methoxyphenyl)methanolate
CAS No.:
Cat. No.: VC0713475
Molecular Formula: C26H24N2O6
Molecular Weight: 460.5 g/mol
* For research use only. Not for human or veterinary use.
methanolate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H24N2O6 |
|---|---|
| Molecular Weight | 460.5 g/mol |
| IUPAC Name | (E)-[2-(2,5-dimethoxyphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxyphenyl)methanolate |
| Standard InChI | InChI=1S/C26H24N2O6/c1-32-18-8-6-17(7-9-18)24(29)22-23(20-13-19(33-2)10-11-21(20)34-3)28(26(31)25(22)30)15-16-5-4-12-27-14-16/h4-14,23,29H,15H2,1-3H3/b24-22+ |
| Standard InChI Key | JLHXWWBUFBZBCE-ZNTNEXAZSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=C(C=CC(=C4)OC)OC)/[O-] |
| SMILES | COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=C(C=CC(=C4)OC)OC)O |
| Canonical SMILES | COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=C(C=CC(=C4)OC)OC)[O-] |
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